Abiraterone Related Compound 1 (Pregnenolone-16-ene Acetate)

• CAS No.: 979-02-2
• Product Name: Abiraterone Related Compound 1 (Pregnenolone-16-ene Acetate)
• Molecular Formula: C23H32O3
• Molecular Weight: 356.5 g/mol
• IUPAC Name: [(3S,8R,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C23H32O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,7,17-18,20-21H,6,8-13H2,1-4H3/t17-,18-,20-,21-,22-,23+/m0/s1
• Standard InChIKey: MZWRIOUCMXPLKV-RFOVXIPZSA-N
• Isomeric SMILES: CC(=O)C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C
• SMILES: CC(=O)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Canonical SMILES: CC(=O)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Appearance: Off-White to Pale Beige Solid
• Melting Point: 167-170°C
• Description: 16-Dehydropregnenolone Acetate is the dehydration product of Pregnenolone Acetate
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Pregnenolone-16-ene Acetate; Abiraterone Impurity 1
• PubChem Compound: 92855
• Last Modified: Nov 12 2021